Cas no 13820-40-1 (Ammonium tetrachloropalladate(II))

• Product Name: Ammonium tetrachloropalladate(II)
• CAS No: 13820-40-1
• MF: Cl₄H₈N₂Pd
• MW: 284.30891418457
• MDL: MFCD00010884
• CID: 49502
• PubChem ID: 24852079
• Update Time: 2025-10-29

Ammonium tetrachloropalladate(II) Chemical and Physical Properties

Names and Identifiers

• Ammonium tetrachloropalladate(II)
• diammonium tetrachloropalladate
• Ammonium Chloropalladite
• ammoniumchloropalladate(ii)
• Ammoniumpalladiumchloride
• ammoniumppalliumchloride((nh4)2pdcl4)
• bisammoniumtetrachloropalladate(2-)
• diammonium,(sp-4-1)-palladate(2-tetrachloro-
• diammoniumtetrachloropalladate(2-)
• Diammoniumtetrachloropalladite
• Palladium(II)-ammonium chloride
• AMMONIUM TETRACHLOROPALLADATE
• AMMONIUM PALLADIUM(II) CHLORIDE
• AMMONIUM PALLADOUS CHLORIDE
• ammonium ppallium chloride
• PALLADIUM AMMONIUM CHLORIDE
• PALLADIUM(II) AMMONIUM CHLORIDE
• diammoniumtetrachloropalladate
• E70318
• Ammonium tetrachloropalladate( cento)
• Bisammonium tetrachloropalladate(2-)
• ammonium tetrachloridopalladate(2-)
• EINECS 237-498-6
• Diammonium tetrachloropalladate(2-)
• Palladate(2-), tetrachloro-, diammonium, (SP-4-1)-
• Epitope ID:151522
• AKOS015903781
• Palladate(2-), tetrachloro-, ammonium (1:2), (SP-4-1)-
• Ammonium palladium chloride
• ammonium (SP-4-1)-tetrachloridopalladate(2-)
• 13820-40-1
• Diammonium tetrachloro palladite
• AKOS015833446
• Q20979795
• diazanium;tetrachloropalladium(2-)
• ammonium tetrachloridopalladate(II)
• FT-0689152
• MFCD00010884
• CCRIS 7828
• CHEBI:60149
• NSC 212531
• Palladate(2-), tetrachloro-, diammonium
• Ammonium tetrachloropalladate(II), Premion?
• Pd inverted exclamation markY36.5%

• MDL： MFCD00010884
• Inchi： 1S/4ClH.2H3N.Pd/h4*1H;2*1H3;/q;;;;;;+2/p-2
• InChI Key： IRKVTUVFHGUMMN-UHFFFAOYSA-L
• SMILES： [Pd-2](Cl)(Cl)(Cl)Cl.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 281.84800
• Monoisotopic Mass: 245.778894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Olive green tetragonal crystals.
• Density: 2.17 g/mL at 25 °C(lit.)
• Melting Point: °Cd ec.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water. Insoluble in ethanol.
• PSA: 0.00000
• LogP: 3.51040
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water, insoluble in ethanol.
• Vapor Pressure: No data available

Ammonium tetrachloropalladate(II) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3288
• WGK Germany：1
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S27-S28-S36/39-S37/39
• RTECS：TP1840000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/38
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Ammonium tetrachloropalladate(II)

Introduction to Ammonium tetrachloropalladate(II) and its CAS No. 13820-40-1

Ammonium tetrachloropalladate(II), with the chemical formula (NH₄)₂PdCl₄, is a significant compound in the field of coordination chemistry and material science. Its CAS number, 13820-40-1, uniquely identifies it in scientific literature and industrial applications. This compound has garnered considerable attention due to its versatile applications in catalysis, organic synthesis, and material development. The palladium center in this complex exhibits remarkable catalytic properties, making it a valuable tool in various chemical transformations.

The structure of Ammonium tetrachloropalladate(II) consists of a central palladium(II) ion coordinated to four chloride ligands, with ammonium ions counterbalancing the charge. This coordination environment imparts unique electronic and steric properties to the compound, which are exploited in its various applications. The stability of the complex under different conditions makes it a preferred choice for researchers and industrial chemists alike.

In recent years, Ammonium tetrachloropalladate(II) has been extensively studied for its role in cross-coupling reactions, particularly in the pharmaceutical and fine chemical industries. These reactions are crucial for the synthesis of complex molecules, including many drug candidates. The palladium-based catalysts, such as this one, facilitate the formation of carbon-carbon bonds efficiently and selectively. This has led to significant advancements in synthetic methodologies and has enabled the production of novel compounds with therapeutic potential.

One of the most notable applications of Ammonium tetrachloropalladate(II) is in the field of polymer chemistry. It serves as a catalyst for the polymerization of various monomers, leading to the formation of polymers with tailored properties. These polymers find applications in coatings, adhesives, and advanced materials. The ability of palladium complexes to initiate and control polymerization reactions makes them indispensable in modern material science.

Recent research has also explored the use of Ammonium tetrachloropalladate(II) in environmental chemistry. Its catalytic properties have been harnessed to develop efficient processes for the degradation of pollutants. For instance, it has been shown to facilitate the breakdown of organic contaminants into less harmful substances under controlled conditions. This application highlights the compound's potential in sustainable chemistry and environmental remediation.

The synthesis of Ammonium tetrachloropalladate(II) is typically achieved through a straightforward reaction between palladium chloride and ammonium hydroxide or ammonium carbonate. The reaction conditions can be optimized to yield high-purity crystals, which are essential for both research and industrial applications. The ease of synthesis coupled with its remarkable properties makes it a popular choice for chemists working on palladium-based systems.

In conclusion, Ammonium tetrachloropalladate(II) (CAS No. 13820-40-1) is a multifaceted compound with broad applications across various scientific disciplines. Its role as a catalyst in organic synthesis, its utility in polymer chemistry, and its potential in environmental chemistry underscore its importance. As research continues to uncover new applications and improve synthetic methodologies, the significance of this compound is likely to grow further.